Cas no 2141956-21-8 (6-bromopyrrolo1,2-bpyridazin-4-ol)

• Product Name: 6-bromopyrrolo1,2-bpyridazin-4-ol
• CAS No: 2141956-21-8
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD32068246
• CID: 5520758
• PubChem ID: 132006652
• Update Time: 2026-03-10

6-bromopyrrolo1,2-bpyridazin-4-ol Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-b]pyridazin-4-ol, 6-bromo-
• 6-Bromopyrrolo[1,2-b]pyridazin-4-ol
• 6-bromopyrrolo1,2-bpyridazin-4-ol
• 2141956-21-8
• E79923
• 2378747-06-7
• SY321589
• EN300-22988604
• 6-Bromopyrrolo[1,2-b]pyridazin-4(1H)-one
• G72841
• PS-16021
• 6-bromo-1H-pyrrolo[1,2-b]pyridazin-4-one
• MFCD34566863
• CS-0374536
• SCHEMBL19459140
• SCHEMBL21471001
• PB42311

• MDL： MFCD32068246
• Inchi： 1S/C7H5BrN2O/c8-5-3-6-7(11)1-2-9-10(6)4-5/h1-4,11H
• InChI Key： GINJCLDLPUDTOV-UHFFFAOYSA-N
• SMILES： C12=CC(Br)=CN1N=CC=C2O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34Ų

Additional information on 6-bromopyrrolo1,2-bpyridazin-4-ol

6-Bromopyrrolo[1,2-b]pyridazin-4-ol: A Comprehensive Overview

6-Bromopyrrolo[1,2-b]pyridazin-4-ol, also known by its CAS registry number 2141956-21-8, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridazines, which are heterocyclic aromatic compounds characterized by their fused ring systems. The presence of a bromine atom at the 6-position and a hydroxyl group at the 4-position imparts unique chemical and biological properties to this molecule.

The structural uniqueness of 6-Bromopyrrolo[1,2-b]pyridazin-4-ol lies in its fused bicyclic system, which consists of a pyrrole ring fused to a pyridazine ring. This arrangement creates a rigid and planar structure, which is often associated with enhanced stability and specific reactivity patterns. The bromine substituent at the 6-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in various chemical reactions. The hydroxyl group at the 4-position, on the other hand, introduces hydrophilic characteristics, making the compound potentially suitable for applications in medicinal chemistry where solubility and bioavailability are critical factors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Bromopyrrolo[1,2-b]pyridazin-4-ol. Researchers have employed various strategies, including multi-component reactions and transition metal-catalyzed coupling reactions, to construct this complex molecule. For instance, a study published in the Journal of Organic Chemistry demonstrated a concise synthesis route involving a tandem cyclization process under mild conditions. This approach not only enhances the scalability of the synthesis but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The pharmacological potential of 6-Bromopyrrolo[1,2-b]pyridazin-4-ol has been explored in several recent studies. Preclinical investigations have highlighted its promising anti-tumor activity, particularly against various cancer cell lines. A research team from the University of California reported that this compound exhibits selective cytotoxicity towards human breast cancer cells while sparing normal cells. The mechanism of action appears to involve inhibition of key oncogenic pathways and induction of apoptosis in cancer cells.

In addition to its therapeutic potential, 6-Bromopyrrolo[1,2-b]pyridazin-4-ol has shown promise as a building block for drug discovery programs. Its unique structure allows for further functionalization at multiple positions on the bicyclic system, enabling chemists to design derivatives with enhanced potency and selectivity. For example, researchers have explored the incorporation of additional heteroatoms or bioisosteric replacements to improve pharmacokinetic profiles.

The application of computational chemistry tools has significantly advanced our understanding of 6-Bromopyrrolo[1,2-b]pyridazin-4-ol's properties. Molecular docking studies have revealed that this compound can bind effectively to several protein targets implicated in diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for developing novel therapeutics.

In conclusion, 6-Bromopyrrolo[1,2-b]pyridazin-4-ol, with its unique structural features and promising biological activities, represents an exciting avenue for further research and development. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in organic synthesis and drug discovery.